2-Methyl-3-nitro-5-sulfamoylbenzoic acid

• IUPAC Name: 2-methyl-3-nitro-5-sulfamoylbenzoic acid
• InChI: InChI=1S/C8H8N2O6S/c1-4-6(8(11)12)2-5(17(9,15)16)3-7(4)10(13)14/h2-3H,1H3,(H,11,12)(H2,9,15,16)
• InChI Key: IBHZUXQNTMJESS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)N)C(=O)O
• Molecular Formula: C8H8N2O6S
• Molecular Weight: 260.23 g/mol
• CAS No.: 1315365-23-1

Description

2-Methyl-3-nitro-5-sulfamoylbenzoic acid is an organic compound with the molecular formula C8H8N2O6S. It has a molecular weight of 260.23. The compound appears as a powder and is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8N2O6S/c1-4-6(8(11)12)2-5(17(9,15)16)3-7(4)10(13)14/h2-3H,1H3,(H,11,12)(H2,9,15,16). This indicates the presence of a nitro group (-NO2), a sulfamoyl group (-SO2NH2), and a carboxylic acid group (-COOH) in the molecule.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. The compound has a molecular weight of 260.23.

Scientific Research Applications

Applications in Chemical Synthesis

• Chemical Reagents Development : The synthesis and application of water-soluble aromatic disulfides, such as 5,5′-dithiobis(2-nitrobenzoic acid), for determining sulfhydryl groups in biological materials demonstrate the relevance of similar compounds in analytical chemistry for biological and chemical analysis (Ellman, 1959).
• Nitration of Aromatic Compounds : The creation of Brønsted acidic ionic liquids, like 3-Methyl-1-sulfonic acid imidazolium nitrate, for efficient nitration of aromatic compounds, including aniline derivatives, illustrates the chemical versatility and application in synthesizing nitroarenes (Zolfigol et al., 2012).

Applications in Material Science

• Metal-Organic Frameworks (MOFs) : The development of microporous anionic metal-organic frameworks that can be post-synthetically modified with lanthanides for potential applications in luminescence and dye adsorption showcases the compound's utility in creating functional materials for environmental and sensing applications (Guo et al., 2017).

Applications in Analytical Chemistry

• Protein Sulfhydryl Group Measurement : The use of Ellman's reagent, a compound closely related to 2-Methyl-3-nitro-5-sulfamoylbenzoic acid, for quantifying protein sulfhydryl groups, underlines the importance of such chemicals in bioanalytical chemistry to study protein structure and function (Riener et al., 2002).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing dust or fumes, washing thoroughly after handling, and wearing protective gloves or clothing.